Cas no 1361887-49-1 (Ethyl 6-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate)

• Product Name: Ethyl 6-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate
• CAS No: 1361887-49-1
• MF: C₁₂H₁₆F₂N₂O₂
• MW: 258.264450073242
• CID: 4932797
• Update Time: 2025-08-03

Ethyl 6-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate

• Inchi： 1S/C12H16F2N2O2/c1-3-18-10(17)5-8-4-9(6-15)16-11(7(8)2)12(13)14/h4,12H,3,5-6,15H2,1-2H3
• InChI Key： WVGJYVBZQWJWPL-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C=C(CN)N=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 277
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 6-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate

Comprehensive Overview of Ethyl 6-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate (CAS No. 1361887-49-1)

The compound Ethyl 6-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate (CAS No. 1361887-49-1) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and an aminomethyl side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 6-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This compound's CAS No. 1361887-49-1 is frequently searched in scientific databases, reflecting its relevance in drug discovery and medicinal chemistry. Its applications extend to crop protection formulations, where fluorinated compounds are prized for their efficacy against resistant pests. The integration of AI-driven molecular design tools has further accelerated research into optimizing this compound's properties.

From a synthetic perspective, Ethyl 6-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate exemplifies advancements in green chemistry. Modern protocols emphasize solvent-free reactions and catalytic methods to reduce environmental impact—a topic resonating with global sustainability goals. Analytical techniques such as HPLC and NMR are critical for characterizing this compound, ensuring purity for high-value applications. Notably, its aminomethyl functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening.

The compound's thermal stability and solubility profile make it suitable for formulation development, addressing challenges in oral drug delivery. Recent publications highlight its potential in modulating kinase pathways, a hot topic in oncology research. As regulatory agencies emphasize structure-activity relationship (SAR) data, CAS No. 1361887-49-1 serves as a model for studying fluorine's effects on binding affinity. Collaborative studies between academia and industry continue to explore its scalability, with flow chemistry emerging as a key innovation.

In conclusion, Ethyl 6-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate represents a convergence of cutting-edge science and practical applications. Its versatility in bioconjugation and compatibility with click chemistry protocols position it as a cornerstone in modern synthetic strategies. For researchers navigating patent landscapes or optimizing lead compounds, this pyridine derivative offers a robust platform for innovation. As the scientific community prioritizes molecular diversity and efficient synthesis, this compound's prominence will undoubtedly grow.